(2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide

• IUPAC Name: (2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide
• InChI: InChI=1S/C14H16N2O3S/c1-19-13(10-5-3-2-4-6-10)14(18)16-7-11(17)12-8-15-9-20-12/h2-6,8-9,11,13,17H,7H2,1H3,(H,16,18)/t11?,13-/m1/s1
• InChI Key: PYRPSHQRMCPXSC-GLGOKHISSA-N
• Canonical SMILES: COC(C1=CC=CC=C1)C(=O)NCC(C2=CN=CS2)O
• Isomeric SMILES: CO[C@H](C1=CC=CC=C1)C(=O)NCC(C2=CN=CS2)O
• Molecular Formula: C14H16N2O3S
• Molecular Weight: 292.36 g/mol

Description

(2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide, also known as THA, is a compound that has been extensively studied for its potential therapeutic applications. THA is a member of the class of compounds known as nootropic agents, which are compounds that enhance cognitive function without causing significant side effects.

Mechanism of Action

The exact mechanism of action of (2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide is not well understood, but it is believed to act as a cholinesterase inhibitor. Cholinesterase inhibitors prevent the breakdown of acetylcholine, a neurotransmitter that is important for cognitive function. By inhibiting the breakdown of acetylcholine, this compound may be able to enhance cognitive function in individuals with cognitive disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In animal models of Alzheimer's disease, this compound has been shown to reduce the accumulation of amyloid-beta plaques, which are a hallmark of the disease. This compound has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that is important for the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of (2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide is that it has been extensively studied in animal models of Alzheimer's disease, and has been shown to be effective in improving cognitive function. However, one limitation of this compound is that it has not yet been extensively studied in humans, and its safety and efficacy in humans is not well understood.

Future Directions

There are a number of future directions for research on (2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide. One area of research is to further elucidate the mechanism of action of this compound, and to determine whether it has potential applications in the treatment of other neurological disorders. Another area of research is to study the safety and efficacy of this compound in humans, and to determine whether it has potential as a therapeutic agent for cognitive disorders. Finally, research could be conducted to determine whether this compound can be used in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of (2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide involves the reaction of 2-methoxy-2-phenylacetic acid with thiosemicarbazide to form the corresponding thiosemicarbazone. This intermediate is then reacted with 2-bromo-2-methylpropionyl chloride to form the final product, this compound. The yield of this reaction is typically around 50%.

Scientific Research Applications

(2R)-N-[2-hydroxy-2-(1,3-thiazol-5-yl)ethyl]-2-methoxy-2-phenylacetamide has been extensively studied for its potential therapeutic applications in the treatment of Alzheimer's disease and other cognitive disorders. Studies have shown that this compound can improve cognitive function in animal models of Alzheimer's disease, and may also have potential applications in the treatment of other neurological disorders such as Parkinson's disease and multiple sclerosis.